Cas no 1443309-95-2 ((3-chloro-4-fluorophenyl)-cycloheptylmethanol)

• Product Name: (3-chloro-4-fluorophenyl)-cycloheptylmethanol
• CAS No: 1443309-95-2
• MF: C₁₄H₁₈ClFO
• MW: 256.743526935577
• MDL: MFCD16293518
• CID: 5160529
• Update Time: 2026-03-04

(3-chloro-4-fluorophenyl)-cycloheptylmethanol Chemical and Physical Properties

Names and Identifiers

• (3-chloro-4-fluorophenyl)-cycloheptylmethanol

• MDL： MFCD16293518
• Inchi： 1S/C14H18ClFO/c15-12-9-11(7-8-13(12)16)14(17)10-5-3-1-2-4-6-10/h7-10,14,17H,1-6H2
• InChI Key： JRNZFYOANXORPS-UHFFFAOYSA-N
• SMILES： C(C1=CC=C(F)C(Cl)=C1)(C1CCCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 17
• Rotatable Bond Count: 2

Additional information on (3-chloro-4-fluorophenyl)-cycloheptylmethanol

Compound CAS No. 1443309-95-2: (3-chloro-4-fluorophenyl)-cycloheptylmethanol

The compound CAS No. 1443309-95-2, also known as (3-chloro-4-fluorophenyl)-cycloheptylmethanol, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound combines the structural features of a chloro-fluoro-substituted phenyl group and a cycloheptyl alcohol moiety, making it a versatile building block for further chemical modifications. Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound, leveraging novel catalytic systems and optimized reaction conditions.

The molecular structure of (3-chloro-4-fluorophenyl)-cycloheptylmethanol is characterized by a benzene ring substituted with chlorine and fluorine atoms at the 3 and 4 positions, respectively. This substitution pattern imparts distinct electronic and steric properties to the aromatic ring, which can influence reactivity in subsequent reactions. The cycloheptyl group attached to the methanol moiety introduces a rigid yet flexible framework, enhancing the compound's ability to participate in various chemical transformations. Recent studies have highlighted the importance of such structural features in drug design, where precise control over molecular geometry is crucial for achieving desired pharmacokinetic profiles.

From a synthetic perspective, the preparation of CAS No. 1443309-95-2 involves a multi-step process that typically begins with the synthesis of the chloro-fluoro-substituted benzene derivative. This is followed by coupling reactions to introduce the cycloheptyl alcohol group, often utilizing transition metal catalysts such as palladium or nickel complexes. The use of these catalysts has significantly improved reaction yields and selectivity, making the synthesis more efficient and scalable for industrial applications.

Recent research has explored the application of (3-chloro-4-fluorophenyl)-cycloheptylmethanol in medicinal chemistry, particularly as a precursor for bioactive compounds with potential therapeutic benefits. For instance, studies have demonstrated that derivatives of this compound exhibit promising activity against various enzymes involved in inflammatory processes, suggesting its potential role in anti-inflammatory drug development. Additionally, its ability to act as a chiral auxiliary in asymmetric synthesis has been investigated, further underscoring its versatility in organic chemistry.

The physical properties of CAS No. 1443309-95-2 are also worth noting. Its melting point and boiling point are consistent with those of similar organic compounds, while its solubility profile makes it suitable for use in both aqueous and organic solvent systems. These properties are advantageous for downstream processing steps such as purification and formulation.

In conclusion, (3-chloro-4-fluorophenyl)-cycloheptylmethanol (CAS No. 1443309-95-2) is a valuable compound with diverse applications across multiple disciplines within chemistry. Its unique structure, combined with advancements in synthetic methodologies and emerging applications in drug discovery, positions it as an important tool for researchers and industry professionals alike.